Cas no 2142-79-2 (1-(2,3,5,6-Tetramethylphenyl)ethanone)
2142-79-2 structure
Product Name:1-(2,3,5,6-Tetramethylphenyl)ethanone
CAS No:2142-79-2
MF:C12H16O
MW:176.254843711853
MDL:MFCD00014987
CID:84141
PubChem ID:252692
Update Time:2025-04-18
1-(2,3,5,6-Tetramethylphenyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 2,3,5,6-Tetramethylacetophenone
- 1-(2,3,5,6-Tetramethylphenyl)ethanone
- 1-(2,3,5,6-TETRAMETHYL-PHENYL)-ETHANONE
- 1-acetyl-2,3,5,6-tetramethylbenzene
- 2,3,5,6-tetrametilacetofenone
- acetodurene
- acetyldurene
- Methyl duryl ketone
- MFCD00014987
- 2',3',5',6'-Tetramethylacetophenone
- DTXSID40291314
- LS-04292
- 1-(2, 3, 5, 6-tetramethylphenyl)ethanone
- Ethanone, 1-(2,3,5,6-tetramethylphenyl)-
- AKOS000160752
- 1,2,4,5-Tetramethyl-3-acetylbenzene
- NCGC00340505-01
- InChI=1/C12H16O/c1-7-6-8(2)10(4)12(9(7)3)11(5)13/h6H,1-5H
- JCNRSGPJXDRATR-UHFFFAOYSA-N
- 2,5,6-Tetramethylacetophenone
- AB01333555-02
- 2',5',6'-Tetramethylacetophenone
- FT-0609438
- 2142-79-2
- NSC-74871
- SCHEMBL3735175
- A815344
- 1,4,5-Tetramethyl-3-acetylbenzene
- CS-0438416
- NCIOpen2_000855
- 1-(2,3,5,6-tetramethylphenyl)ethan-1-one
- Acetophenone, 2',3',5',6'-tetramethyl-
- NSC74871
- Ethanone,3,5,6-tetramethylphenyl)-
- Acetophenone,3',5',6'-tetramethyl-
- Duryl-methyl-keton
- 1 - (2 inverted exclamation mark cent3 inverted exclamation mark cent5,6-tetramethyl-phenyl)-ethanone
- DB-045578
- STK897906
- ALBB-013666
-
- MDL： MFCD00014987
- Inchi： 1S/C12H16O/c1-7-6-8(2)10(4)12(9(7)3)11(5)13/h6H,1-5H3
- InChI Key： JCNRSGPJXDRATR-UHFFFAOYSA-N
- SMILES： O=C(C)C1C(C)=C(C)C=C(C)C=1C
- BRN： 2087755
Computed Properties
- Exact Mass: 176.12000
- Monoisotopic Mass: 176.12
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 3.1
Experimental Properties
- Color/Form: White solid
- Density: 0.947
- Melting Point: 74-75°C
- Boiling Point: 281.4°Cat760mmHg
- Flash Point: 115.5°C
- Refractive Index: 1.509
- PSA: 17.07000
- LogP: 3.12280
- Solubility: Not determined
1-(2,3,5,6-Tetramethylphenyl)ethanone Security Information
- Safety Instruction： S22-S24/25
- Safety Term：S22;S24/25
- HazardClass：IRRITANT
1-(2,3,5,6-Tetramethylphenyl)ethanone Customs Data
- HS CODE：2914399090
- Customs Data：
China Customs Code:
2914399090Overview:
2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
1-(2,3,5,6-Tetramethylphenyl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T054930-250mg |
1-(2,3,5,6-Tetramethylphenyl)ethanone |
2142-79-2 | 250mg |
$ 185.00 | 2022-06-03 | ||
| TRC | T054930-500mg |
1-(2,3,5,6-Tetramethylphenyl)ethanone |
2142-79-2 | 500mg |
$ 300.00 | 2022-06-03 | ||
| TRC | T054930-1000mg |
1-(2,3,5,6-Tetramethylphenyl)ethanone |
2142-79-2 | 1g |
$ 480.00 | 2022-06-03 | ||
| Matrix Scientific | 063560-500mg |
1-(2,3,5,6-Tetramethylphenyl)ethanone |
2142-79-2 | 500mg |
$158.00 | 2023-09-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-266257-5 g |
2',3',5',6'-Tetramethylacetophenone, |
2142-79-2 | 5g |
￥451.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-266257-5g |
2',3',5',6'-Tetramethylacetophenone, |
2142-79-2 | 5g |
￥451.00 | 2023-09-05 | ||
| A2B Chem LLC | AB59747-500mg |
1-(2,3,5,6-Tetramethylphenyl)ethanone |
2142-79-2 | >95% | 500mg |
$412.00 | 2024-01-01 | |
| A2B Chem LLC | AB59747-1g |
1-(2,3,5,6-Tetramethylphenyl)ethanone |
2142-79-2 | >95% | 1g |
$439.00 | 2024-01-01 | |
| A2B Chem LLC | AB59747-5g |
1-(2,3,5,6-Tetramethylphenyl)ethanone |
2142-79-2 | 98% | 5g |
$151.00 | 2024-04-20 | |
| A2B Chem LLC | AB59747-10g |
1-(2,3,5,6-Tetramethylphenyl)ethanone |
2142-79-2 | >95% | 10g |
$1134.00 | 2024-01-01 |
1-(2,3,5,6-Tetramethylphenyl)ethanone Related Literature
-
1. 129. Molecular polarisability. The conformations of certain di-ortho-substituted aromatic aldehydes and ketonesM. J. Aroney,M. G. Corfield,R. J. W. Le Fèvre J. Chem. Soc. 1964 648
-
2. Chapter 10. Aromatic compounds
-
3. The conformations of aromatic ethers as determined from their ultraviolet absorption spectraE. R. Clark,S. G. Williams J. Chem. Soc. B 1967 859
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4. 147. The isomerisation of aromatic ketones through the agency of aluminium chlorideG. Baddeley,A. G. Pendleton J. Chem. Soc. 1952 807
-
N. E. Alexandrou J. Chem. Soc. C 1969 536
2142-79-2 (1-(2,3,5,6-Tetramethylphenyl)ethanone) Related Products
- 24257-93-0(2-Acetylbenzaldehyde)
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- 52191-01-2(Ethanone,1-(2,4-diethylphenyl)-)
- 2142-76-9(1-(2,6-dimethylphenyl)ethan-1-one)
- 2797-80-0(Ethanone,1-(2,5-diethylphenyl)-)
- 2142-71-4(1-(2,3-Dimethylphenyl)ethanone)
- 26444-19-9(Ethanone,1-(methylphenyl)-)
- 3766-68-5(Ethanone,1-(2,4,6-triethylphenyl)-)
- 15517-58-5(Ethanone,1,1'-(2,3,5,6-tetramethyl-1,4-phenylene)bis-)
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